![molecular formula C59H84N12O15 B018559 beta-Casomorphin 11 CAS No. 101554-61-4](/img/structure/B18559.png)
beta-Casomorphin 11
Overview
Description
Beta-Casomorphins (BCMs) are opioid peptides that bind μ-receptors and vary in number and sequence of amino acids . BCM-7 is the most abundant with prolonged effect while BCM-5 is the most active among BCM peptides . These peptides have tyrosine at the N-terminal and another aromatic amino acid residue (Phe or Tyr) at the third or fourth position .
Synthesis Analysis
BCMs are released from casein milk proteins . Among casomorphins, BCMs are the most abundant group of exorphins released from the β-casein of human and bovine milk . Casomorphins differ from each other on the source of milk (bovine/human) and the number and sequence of amino acids . The A1/A2 milk hypothesis establishes that BCM-7 is released from only A1 milk of bovines due to the presence of histidine at position 67 of the β-casein .Molecular Structure Analysis
BCMs are peptides derived from β-casein protein of cow milk . For two ligand molecules like morphine and BCM to bind the same receptors, the two molecules must not only resemble in the steric, but should have similar electronic properties . In other words, the two compounds must have similar conformations that are thermodynamically stable and have the ability to manifest the same biological interaction with the same receptor that may be structurally unknown .Chemical Reactions Analysis
The release of BCMs has been detected in raw cow milk (BCM-7), pasteurized milk (BCM-4), and fermented milks (BCM containing peptide sequences) . The presence of BCM-9, BCM-7, and BCM-3 has been depicted from cheese samples . BCM-5 and BCM-7 were detected in hydrolyzed infant formulas .Scientific Research Applications
Neuromediated Actions : Beta-casomorphin analogs have been shown to impact ion transport in rabbit ileum, suggesting neuromediated effects (Tomé et al., 1988).
Gastrointestinal and Brain Functions : These peptides can affect gastrointestinal and brain functions, opioid receptor development, and elicit behavioral effects (Iwan et al., 2008).
Diabetes Management : Beta-casomorphin-7 has shown potential in protecting rats from hyperglycemia and oxidative stress in diabetic conditions (yin et al., 2010).
Thyroid Function : It also appears to influence thyroid function by inhibiting thyrotropin secretion in rats, an effect that is modified by dopaminergic systems (Mitsuma et al., 2009).
Infant Development : The presence of beta-casomorphins in mother's milk has been correlated with serum DPPIV activity in infants, particularly those with atopic dermatitis syndromes (Jarmołowska et al., 2007).
Gastric Mucosa Gene Expression : Intra-gastric administration of beta-casomorphin-7 in rats influences the expression of somatostatin and gastrin genes in gastric mucosa (Zong et al., 2007).
Sleep Patterns in Neonates : Beta-casomorphin(1-7) at certain doses has been found to significantly alter sleep patterns in neonatal rats (Taira et al., 1990).
Opioid Effects in Newborns : Beta-casomorphins naturally occurring in human breast milk have opioid effects in newborns (Enjapoori et al., 2019).
Lipid Metabolism in Poultry : Beta-casomorphins can modulate the expression of lipid metabolism genes in broiler chickens, impacting fat deposition (Chang et al., 2019).
DNA Synthesis in Newborn Rats : Beta-casomorphin-7 activates proliferative processes in various tissues of newborn rats (Maslennikova et al., 2008).
Infant Feeding and Development : Higher levels of human beta-casomorphin-7 in breast-fed infants have been associated with their psychomotor development and muscle tone (Kost et al., 2009).
Mechanism of Action
BCMs demonstrate both protective and adverse effects through in vivo and in vitro trials . These peptides are significant in physiology, metabolism, immunomodulation, and inflammation . They increase the induction of the inflammatory response in mice gut through increased expression of inflammatory markers .
Future Directions
There is a growing discussion of whether the consumption of the β-casein A1 variant has an influence on human health . More studies addressing this research question in animal models are needed to provide essential information to inform research gaps . Results from future studies could eventually complement research for humans, particularly when the body of evidence remains uncertain as is the case in the A1- and A2 milk debate .
Properties
IUPAC Name |
(2S)-2-[[(2S)-2-[[(2S)-4-amino-2-[[(2S)-1-[(2S,3S)-2-[[(2S)-1-[2-[[(2S)-1-[(2S)-2-[[(2S)-1-[(2S)-2-amino-3-(4-hydroxyphenyl)propanoyl]pyrrolidine-2-carbonyl]amino]-3-phenylpropanoyl]pyrrolidine-2-carbonyl]amino]acetyl]pyrrolidine-2-carbonyl]amino]-3-methylpentanoyl]pyrrolidine-2-carbonyl]amino]-4-oxobutanoyl]amino]-3-hydroxypropanoyl]amino]-4-methylpentanoic acid | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C59H84N12O15/c1-5-34(4)49(58(84)71-26-12-18-46(71)53(79)63-39(30-47(61)74)50(76)66-42(32-72)51(77)65-41(59(85)86)27-33(2)3)67-55(81)44-16-9-23-68(44)48(75)31-62-52(78)43-15-10-25-70(43)57(83)40(29-35-13-7-6-8-14-35)64-54(80)45-17-11-24-69(45)56(82)38(60)28-36-19-21-37(73)22-20-36/h6-8,13-14,19-22,33-34,38-46,49,72-73H,5,9-12,15-18,23-32,60H2,1-4H3,(H2,61,74)(H,62,78)(H,63,79)(H,64,80)(H,65,77)(H,66,76)(H,67,81)(H,85,86)/t34-,38-,39-,40-,41-,42-,43-,44-,45-,46-,49-/m0/s1 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
LGPVSBODEPGJNA-XPPITOOHSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCC(C)C(C(=O)N1CCCC1C(=O)NC(CC(=O)N)C(=O)NC(CO)C(=O)NC(CC(C)C)C(=O)O)NC(=O)C2CCCN2C(=O)CNC(=O)C3CCCN3C(=O)C(CC4=CC=CC=C4)NC(=O)C5CCCN5C(=O)C(CC6=CC=C(C=C6)O)N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
CC[C@H](C)[C@@H](C(=O)N1CCC[C@H]1C(=O)N[C@@H](CC(=O)N)C(=O)N[C@@H](CO)C(=O)N[C@@H](CC(C)C)C(=O)O)NC(=O)[C@@H]2CCCN2C(=O)CNC(=O)[C@@H]3CCCN3C(=O)[C@H](CC4=CC=CC=C4)NC(=O)[C@@H]5CCCN5C(=O)[C@H](CC6=CC=C(C=C6)O)N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C59H84N12O15 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID50143996 | |
Record name | beta-Casomorphin 11 | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID50143996 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
1201.4 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
101554-61-4 | |
Record name | beta-Casomorphin 11 | |
Source | ChemIDplus | |
URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0101554614 | |
Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
Record name | beta-Casomorphin 11 | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID50143996 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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